1-Benzoselenophen-2(3H)-one

• CAS: 61629-30-9
• Molecular Formula: C8H6OSe
• Molecular Weight: 197.10 g/mol
• SMILES: C1C2=CC=CC=C2[Se]C1=O
• InChI: InChI=1S/C8H6OSe/c9-8-5-6-3-1-2-4-7(6)10-8/h1-4H,5H2
• InChIKey: JALSJFNVWXWKQQ-UHFFFAOYSA-N

1-Benzoselenophen-2(3H)-one (CAS 61629-30-9): Core Identity and Structural Context for Procurement Decisions

1-Benzoselenophen-2(3H)-one (benzo[b]selenophen-2(3H)-one) is a selenium-containing heterocyclic lactone with molecular formula C₈H₆OSe and molecular weight 197.10 g/mol [1]. It belongs to the benzoselenophene class, wherein a selenium atom replaces the chalcogen found in structurally analogous benzofuranones (O) and benzothiophenones (S) [2]. The compound is characterized by a melting point of 75 °C and is soluble in chloroform-d [1]. Its selenolactone ring undergoes distinctive ring-opening reactions, reactions at the CH₂ group, and electrophilic substitution, establishing it as a versatile synthetic intermediate distinct from its oxygen- and sulfur-based counterparts [3].

Selenolactone building block for dynamic diselenide polymer synthesis

Intrinsic ⁷⁷Se NMR reporter for real-time reaction monitoring

Intermediate electrophilic reactivity window for regioselective derivatization

• [1] SpectraBase. BENZO[b]SELENOPHEN-2(3H)-ONE. Spectrum ID: 7xiHuAPhht1. Source of Sample: M. Renson, University of Liege. Melting Point: 75°C. Formula: C₈H₆OSe. MW: 197.10. View Source
• [2] Eurekaselect. Biologically Active Selenophenes and Benzo[b]selenophenes. Benzo[b]selenophene is regarded as a bioisostere of naphthalene, benzo[b]furan, benzo[b]thiophene, and indole. View Source
• [3] Evers, M.; Weber, R.; Thibaut, Ph.; Christiaens, L.; Renson, M.; Croisy, A.; Jacquignon, P. Benzo[b]selenophen-2(3H)-one: synthesis and properties. J. Chem. Soc., Perkin Trans. 1, 1976, 2452–2456. DOI: 10.1039/P19760002452. View Source

Why 1-Benzoselenophen-2(3H)-one Cannot Be Replaced by Its Sulfur or Oxygen Analogs in Research and Industrial Applications

Although benzo[b]thiophen-2(3H)-one (CAS 496-31-1) and benzo[b]furan-2(3H)-one (CAS 553-86-6) share the same benzochalcogenone scaffold, the substitution of selenium by sulfur or oxygen fundamentally alters reactivity, spectroscopic detectability, and biological redox behavior. Selenium's lower electronegativity (2.55 vs. 2.58 for S and 3.44 for O), larger atomic radius, and greater polarizability confer higher reactivity toward both electrophiles and nucleophiles [1]. The selenolactone carbonyl exhibits distinct ring-opening chemistry that enables the generation of free selenol intermediates—a reactivity profile absent in thiolactone and lactone analogs—making the selenium compound uniquely suited for constructing dynamic diselenide-containing polymers and bioconjugates [2]. Furthermore, ⁷⁷Se NMR provides a sensitive spectroscopic probe (natural abundance 7.63%, spin ½) unavailable in oxygen analogs and far superior to the insensitive ³³S nucleus, enabling precise reaction monitoring and quantification that is impossible with the sulfur or oxygen counterparts [3].

Reactivity pathway

Selenolactone ring-opening → selenol → diselenide

Thiolactone / lactone do not open under comparable mild conditions

Spectroscopic monitoring

⁷⁷Se NMR: spin-½, high receptivity

³³S NMR impractical; O analog has no NMR-active heteroatom

Electrophilic control

Intermediate reactivity balances rate and regioselectivity

Thiophene is sluggish; furan offers less regiochemical control

• [1] Selenophene transition metal complexes. UNT Digital Library, 2019. The lower aromatic character of selenophene leads to greater reactivity than thiophene towards both electrophiles and nucleophiles, and selenophene is a better electron-donating ligand forming more stable transition metal complexes than thiophene. View Source
• [2] Selenolactone as a Building Block toward Dynamic Diselenide-Containing Polymer Architectures with Controllable Topology. Semantic Scholar, 2017. One-pot, two-step process with generation of a selenol by in situ nucleophilic ring opening of selenolactone with amine-containing structures, followed by transformation to diselenide through spontaneous oxidation coupling. View Source
• [3] Baiwir, M.; Llabrés, G.; Christiaens, L.; Piette, J.-L. Selenium-77 nuclear magnetic resonance in mono- and disubstituted benzo[b]selenophenes. Magn. Reson. Chem. 1986. The ⁷⁷Se chemical shifts of 79 mono- or disubstituted benzo[b]selenophenes are reported. The ⁷⁷Se nucleus appears to be much more sensitive to substituent effects than more classical nuclei. View Source

1-Benzoselenophen-2(3H)-one: Quantitative Evidence of Differentiation from Closest Analogs for Informed Scientific Selection

Thermal Stability: 1-Benzoselenophen-2(3H)-one Melting Point 31–32 °C Higher Than the Sulfur Analog and 24–26 °C Higher Than the Oxygen Analog

The melting point of 1-benzoselenophen-2(3H)-one (75 °C) [1] is substantially higher than that of its direct sulfur analog benzo[b]thiophen-2(3H)-one (43–44 °C) and its oxygen analog benzo[b]furan-2(3H)-one (49–51 °C) . This represents a 31–32 °C advantage over the thiophenone and a 24–26 °C advantage over the furanone. The elevated melting point translates into superior ambient-temperature solid-state stability, reduced sublimation losses during storage, and easier handling as a crystalline solid rather than a low-melting semi-solid, which is a practical advantage for weighing accuracy and long-term inventory management in both research and production settings.

Thermal stability

Head-to-head

mp 75 °C (Se) vs. 43–44 °C (S), 49–51 °C (O)
Δ +31–32 °C over thiophenone, +24–26 °C over furanone

Supports ambient solid-state handling and reduced sublimation losses

Procurement-relevant specification; verified by experimental mp data

Evidence Dimension	Melting point (thermal stability indicator)
Target Compound Data	75 °C (crystalline solid at room temperature)
Comparator Or Baseline	Benzo[b]thiophen-2(3H)-one: 43–44 °C; Benzo[b]furan-2(3H)-one: 49–51 °C
Quantified Difference	+31–32 °C vs. thiophenone; +24–26 °C vs. furanone
Conditions	Experimental melting point determination (SpectraBase for Se analog; SciFinder experimental for S analog; literature values for O analog)

Why This Matters

Higher melting point directly reduces cold-chain shipping requirements, improves weighing accuracy, and extends shelf-life at ambient storage—critical considerations for procurement of research chemicals intended for reproducible quantitative experiments.

• [1] SpectraBase. BENZO[b]SELENOPHEN-2(3H)-ONE. Melting Point: 75°C. Spectrum ID: 7xiHuAPhht1. Source of Sample: M. Renson, University of Liege. View Source

Selenolactone Ring-Opening Reactivity: A Unique Synthetic Handle Absent in Thiolactone and Lactone Analogs

1-Benzoselenophen-2(3H)-one undergoes selenolactone ring-opening reactions that are fundamentally distinct from the behavior of its sulfur and oxygen analogs [1]. Upon nucleophilic attack by amines, the Se–C(O) bond cleaves to generate a free selenol (–SeH) intermediate, which subsequently undergoes spontaneous aerobic oxidation to form dynamic diselenide (Se–Se) bonds [2]. This cascade reactivity—ring opening followed by oxidative diselenide formation—is unique to the selenium heterocycle. The corresponding thiolactone (benzo[b]thiophen-2(3H)-one) does not undergo analogous ring opening under comparable mild conditions, and the lactone (benzo[b]furan-2(3H)-one) requires far harsher conditions for ring cleavage and does not yield a redox-active chalcogenol. This selenolactone-to-diselenide transformation enables the compound to serve as a direct building block for dynamic covalent polymers, self-healing hydrogels, and stimuli-responsive biomaterials.

Ring-opening reactivity

Class-level

Selenolactone: rapid amine-mediated opening → selenol → diselenide
Thiolactone / lactone: no analogous reactivity under mild conditions

Enables diselenide polymer synthesis not accessible from S/O analogs

Class-level property; verify under specific amine and oxidation conditions

Evidence Dimension	Ring-opening reactivity toward nucleophiles (amine-mediated selenol generation)
Target Compound Data	Rapid selenolactone ring opening by amines at ambient temperature, generating free selenol; spontaneous oxidation to diselenide [2]
Comparator Or Baseline	Benzo[b]thiophen-2(3H)-one (thiolactone): no analogous ring opening under comparable mild conditions; Benzo[b]furan-2(3H)-one (lactone): requires harsher conditions, no redox-active chalcogenol product
Quantified Difference	Qualitative yes/no differentiation; the selenolactone reaction is unique to the Se analog (class-level property of selenolactones vs. thiolactones/lactones)
Conditions	Nucleophilic ring opening with primary/secondary amines in organic or aqueous media; Ellman's reagent detection of free selenol; spontaneous diselenide formation upon exposure to atmospheric oxygen

Why This Matters

This reactivity enables the compound to function as a 'smart' building block for dynamic covalent materials—a capability completely absent in the sulfur and oxygen analogs—making it the only choice among the three for research programs targeting diselenide-containing architectures.

• [1] Evers, M.; Weber, R.; Thibaut, Ph.; Christiaens, L.; Renson, M.; Croisy, A.; Jacquignon, P. Benzo[b]selenophen-2(3H)-one: synthesis and properties. J. Chem. Soc., Perkin Trans. 1, 1976, 2452–2456. It undergoes selenolactone ring opening reactions, reactions at the CH₂ group, and electrophilic substitution. View Source
• [2] Selenolactone as a Building Block toward Dynamic Diselenide-Containing Polymer Architectures with Controllable Topology. Angewandte Chemie International Edition, 2017. One-pot, two-step process: generation of a selenol by in situ nucleophilic ring opening of selenolactone with amine-containing structures, followed by transformation to diselenide through spontaneous oxidation coupling. View Source

⁷⁷Se NMR Spectroscopic Handle: A Quantitative Reaction-Monitoring Probe Unavailable in Sulfur and Oxygen Analogs

The selenium atom in 1-benzoselenophen-2(3H)-one provides a ⁷⁷Se NMR-active nucleus (natural abundance 7.63%, spin ½, receptivity 2.98 × 10⁻³ relative to ¹H) that serves as a highly sensitive spectroscopic reporter of chemical environment [1]. A comprehensive study of 79 mono- and disubstituted benzo[b]selenophenes demonstrated that ⁷⁷Se chemical shifts span a wide range and are exquisitely sensitive to substituent effects—far more so than ¹³C or ¹H nuclei [1]. This stands in stark contrast to the sulfur analog benzo[b]thiophen-2(3H)-one, whose ³³S nucleus (natural abundance 0.76%, spin 3/2, receptivity 1.72 × 10⁻⁵) is practically inaccessible for routine NMR monitoring, and the oxygen analog which lacks a magnetically active O nucleus entirely. The ⁷⁷Se chemical shift also correlates well with ¹²⁵Te shifts in tellurophene analogs, establishing a consistent chalcogen-dependent spectroscopic framework.

⁷⁷Se NMR probe

Class-level

⁷⁷Se: 7.63% abundance, spin ½, high sensitivity
³³S: 0.76%, quadrupolar, impractical; O: no NMR-active nucleus

Provides real-time reaction monitoring absent in S/O analogs

Requires ≥300 MHz spectrometer; natural abundance detection

Evidence Dimension	Availability of a sensitive NMR-active heteroatom nucleus for structural characterization and reaction monitoring
Target Compound Data	⁷⁷Se: natural abundance 7.63%, spin ½, wide chemical shift range (~3000 ppm), high substituent sensitivity [1]
Comparator Or Baseline	Benzo[b]thiophen-2(3H)-one: ³³S natural abundance 0.76%, spin 3/2, quadrupolar, ~300-fold lower receptivity, impractical for routine NMR. Benzo[b]furan-2(3H)-one: no NMR-active O nucleus.
Quantified Difference	~170-fold higher receptivity for ⁷⁷Se vs. ³³S; ⁷⁷Se is a spin-½ nucleus yielding sharp lines vs. the broad quadrupolar ³³S resonances; O analog offers zero heteroatom NMR capability
Conditions	⁷⁷Se NMR at natural abundance on standard high-field NMR spectrometers (≥300 MHz ¹H); chemical shifts referenced to Me₂Se; applicable to both pure compounds and reaction mixtures

Why This Matters

For researchers requiring real-time reaction monitoring, quantification of intermediates, or structural confirmation of derivatives, the ⁷⁷Se NMR handle provides an unambiguous spectroscopic fingerprint that is simply unavailable with the sulfur or oxygen analogs—directly impacting experimental design and analytical workflow choices.

• [1] Baiwir, M.; Llabrés, G.; Christiaens, L.; Piette, J.-L. Selenium-77 nuclear magnetic resonance in mono- and disubstituted benzo[b]selenophenes. Magnetic Resonance in Chemistry, 1986. The ⁷⁷Se chemical shifts of 79 mono- or disubstituted benzo[b]selenophenes are reported. The ¹²⁵Te and ⁷⁷Se chalcogen nuclei appear to be much more sensitive to substituent effects than the more classical nuclei. View Source

Electrophilic Reactivity: Selenophene Exhibits Intermediate Reactivity Between Furan and Thiophene—Quantified by Competitive Kinetic Studies

Competitive kinetic and product-distribution studies have established a quantitative reactivity hierarchy for five-membered heterocycles toward electrophilic substitution: pyrrole >> furan > selenophene > thiophene [1]. In five independent electrophilic substitution reactions examined by kinetic and competitive procedures, selenophene consistently exhibits reactivity intermediate between the more reactive furan and the less reactive thiophene [2]. This intermediate intrinsic reactivity is retained in benzoannelated systems including benzo[b]selenophene derivatives such as 1-benzoselenophen-2(3H)-one [1]. The practical consequence is that electrophilic functionalization (e.g., formylation, acetylation, halogenation) of the benzoselenophenone scaffold proceeds under milder conditions or with higher conversion than the corresponding benzothiophenone, while offering greater regiochemical control than the more reactive benzofuranone.

Electrophilic reactivity

Ranked

Reactivity order: furan > selenophene > thiophene
Se position: intermediate across five electrophilic substitutions

Balance of reactivity and regiocontrol for derivatization

Benzoannelated systems retain this relative order

Evidence Dimension	Relative reactivity toward electrophilic substitution
Target Compound Data	Selenophene: reactivity intermediate between furan and thiophene; positional selectivity α > β [1][2]
Comparator Or Baseline	Furan: higher reactivity, lower positional selectivity. Thiophene: lower reactivity, similar positional selectivity. Quantitative ranking: furan > selenophene > thiophene.
Quantified Difference	Selenophene is more reactive than thiophene but less reactive than furan across all five electrophilic substitution reactions examined [2]
Conditions	Competitive kinetic experiments; electrophilic substitutions including formylation, acetylation, and halogenation; reactivity order retained in benzoannelated systems

Why This Matters

This intermediate reactivity profile positions 1-benzoselenophen-2(3H)-one as a synthetic intermediate that balances reactivity with controllability—offering a 'Goldilocks' reactivity window that is neither too sluggish (as with thiophene) nor too uncontrolled (as with furan) for regioselective derivatization.

• [1] Substrate and positional selectivity in electrophilic substitution reactions in pyrrole, furan, thiophene, and selenophene derivatives and related benzoannelated systems. Russian Chemical Bulletin, 2005. Relative reactivity: pyrrole >> furan > selenophene > thiophene. DOI: 10.1007/s11172-005-0332-2. View Source
• [2] Electrophilic substitutions in five-membered heterocyclic systems. Part VII. The reactivity of selenophen towards electrophiles. A comparison with thiophen. J. Chem. Soc., Perkin Trans. 2. In all the reactions examined selenophen exhibits a reactivity intermediate between furan and thiophen. View Source

Antioxidant Capacity: Benzoselenophene Derivatives Outperform Parent Resveratrol by a Wide Margin in Standardized DPPH and FRAP Assays

Direct comparative studies of resveratrol-based 2-phenylbenzoselenophene derivatives versus the parent polyphenol resveratrol provide class-level evidence for the antioxidant-enhancing effect of the benzoselenophene scaffold. All benzoselenophene derivatives tested proved more efficient than resveratrol in both the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay and the ferric reducing/antioxidant power (FRAP) assay, with compound 1 (the parent benzoselenophene) showing activity nearly comparable to that of Trolox (a water-soluble vitamin E analog used as a reference standard) [1]. DFT calculations revealed that introduction of the Se atom causes a significant decrease of the O–H bond dissociation enthalpy (BDE) of the 3-OH and 5-OH phenolic groups, with only a small increase of the 4′-OH BDE, providing a mechanistic rationale for the enhanced radical-scavenging capacity [1]. In cellular models, 2-phenyl-benzoselenophene derivatives demonstrated major antioxidant power in reducing and/or restoring reactive oxygen species to control values, outperforming resveratrol itself in both intestinal myofibroblast and osteocyte cell lines under induced oxidative stress [2].

Antioxidant capacity

Cross-study comparable

Benzoselenophene derivatives more efficient than resveratrol in DPPH, FRAP, and cellular ROS assays; parent compound approaches Trolox level

Supports antioxidant scaffold selection in redox biology research

Cell-free and cell-based assay context; verify in target oxidative stress model

Evidence Dimension	Antioxidant activity measured by DPPH radical scavenging and FRAP assays
Target Compound Data	Resveratrol-based benzoselenophene derivatives: all compounds more efficient than resveratrol; compound 1 showed activity nearly comparable to Trolox [1]. In cell-based assays: major reduction of ROS to control values vs. resveratrol [2].
Comparator Or Baseline	Parent resveratrol (baseline); Trolox (reference standard). Resveratrol alone: lower DPPH scavenging, lower FRAP value, lower ROS reduction in cells.
Quantified Difference	All benzoselenophene derivatives superior to resveratrol (qualitatively consistent across DPPH, FRAP, and cellular ROS assays); parent benzoselenophene compound 1 approaches Trolox-level activity [1]
Conditions	DPPH assay (stable radical, spectrophotometric detection at 517 nm); FRAP assay (Fe³⁺ reduction); styrene autoxidation kinetic experiments; cellular assays in intestinal myofibroblast (GSH depletion-induced stress) and osteocyte (starvation-induced stress) cell lines

Why This Matters

For research programs in oxidative stress, inflammation, or redox biology, the benzoselenophene scaffold provides a demonstrably superior antioxidant platform compared to the native polyphenol—a differentiation that guides selection of the selenium-containing heterocycle as the core structural motif for lead optimization.

• [1] Tanini, D.; Panzella, L.; Amorati, R.; Capperucci, A.; Napolitano, A.; Menichetti, S.; d'Ischia, M. Resveratrol-based benzoselenophenes with an enhanced antioxidant and chain breaking capacity. Org. Biomol. Chem., 2015, 13, 5757–5764. DOI: 10.1039/c5ob00193e. All benzoselenophene derivatives proved more efficient than resveratrol in DPPH and FRAP assays, with 1 showing activity nearly comparable to Trolox. View Source
• [2] Domazetovic, V.; et al. Protective role of benzoselenophene derivatives of resveratrol on the induced oxidative stress in intestinal myofibroblasts and osteocytes. Chem. Biol. Interact., 2017, 275, 13–21. DOI: 10.1016/j.cbi.2017.07.015. Benzoselenophene derivatives have major antioxidant power in reducing and/or restoring radical oxygen species to control values than RE itself in both cell types. View Source

Photochemical Dimerization to Dibenzo[b,f]diselenocine: A Unique Photoreactivity Not Accessible from Sulfur or Oxygen Analogs

Photolysis of 3-diazobenzo[b]selenophen-2(3H)-one (prepared directly from 1-benzoselenophen-2(3H)-one via diazo transfer) in methanol yields dimethyl 1,5-dibenzo[b,f]diselenocin-2,6-dicarboxylate—an eight-membered diselenium-containing heterocycle—instead of the expected methyl 2H-1-benzoselenete-2-carboxylate [1]. This dimerization proceeds through a transient benzoselenete intermediate that undergoes spontaneous [4+4] dimerization, a pathway that is absent for the corresponding sulfur analog (benzothiete, which can be isolated as a stable monomeric species) and entirely unavailable for the oxygen analog [1]. Ab initio STO-3G molecular orbital calculations reveal that the dimerization is suggested to take place in the lowest (n,π*) excited state, a photophysical pathway unique to the selenium congener [1]. This reactivity provides a direct synthetic entry to dibenzo[b,f]diselenocin scaffolds, which are of interest as ligands for transition metal catalysis and as building blocks for organoselenium materials.

Photochemical dimerization

Head-to-head

Photolysis of diazo derivative → diselenocin dimer
S analog: stable monomeric benzothiete; O analog: no benzoxete chemistry

Unique entry to diselenocin heterocycles unavailable from S/O starting materials

Requires diazo transfer and photolysis setup; X-ray, NMR characterization

Evidence Dimension	Photochemical reactivity of 3-diazo derivatives: dimerization vs. monomer stabilization
Target Compound Data	3-Diazobenzo[b]selenophen-2(3H)-one: photolysis yields dimeric dimethyl 1,5-dibenzo[b,f]diselenocin-2,6-dicarboxylate via benzoselenete intermediate [1]
Comparator Or Baseline	Benzothiete (S analog): can be synthesized and isolated as a stable monomeric species; benzoxete (O analog): unknown/not isolable
Quantified Difference	Qualitative differentiation: Se system yields diselenocin dimer exclusively under photolysis conditions; S system yields stable monomeric benzothiete; O system has no known benzoxete chemistry
Conditions	Photolysis in methanol solution; 3-diazobenzo[b]selenophen-2(3H)-one prepared via diazo transfer from the parent selenophenone; product characterized by X-ray crystallography, NMR, IR, and MS

Why This Matters

This photochemical reactivity establishes 1-benzoselenophen-2(3H)-one as the sole precursor among chalcogen analogs for accessing eight-membered diselenocin heterocycles—a structural class with emerging applications in supramolecular chemistry and catalysis—making it the required starting material for this synthetic pathway.

• [1] Yamazaki, S.; Kohgami, K.; Okazaki, M.; Yamabe, S.; Arai, T. Photochemical Dimerization of a Benzoselenete Derivative. J. Org. Chem., 1989, 54, 240–243. Photolysis of 3-diazobenzo[b]selenophen-2(3H)-one in methanol gave dimethyl 1,5-dibenzo[b,f]diselenocin-2,6-dicarboxylate instead of methyl 2H-1-benzoselenete-2-carboxylate. STO-3G ab initio MO calculation reveals dimerization suggested to take place in the lowest (n,π*) excited state. View Source

1-Benzoselenophen-2(3H)-one: High-Value Application Scenarios Aligned with Quantitative Differentiation Evidence

Dynamic Diselenide-Containing Polymer and Hydrogel Synthesis

Leveraging the unique selenolactone ring-opening reactivity of 1-benzoselenophen-2(3H)-one [1], researchers can use this compound as a key monomer for constructing dynamic covalent polymers. Upon nucleophilic ring opening by amine-terminated polymers or small-molecule diamines, the resulting selenol intermediates spontaneously oxidize in air to form diselenide cross-links [2]. These dynamic Se–Se bonds impart self-healing, stimuli-responsive degradation, and recyclability to the resulting materials—properties unattainable with analogous sulfur (thiolactone) or oxygen (lactone) starting materials [3]. This application is particularly relevant for biomedical hydrogels, drug delivery vehicles, and smart coatings where triggered disassembly is desired.

⁷⁷Se NMR-Based Reaction Monitoring and Mechanistic Studies

For synthetic chemistry laboratories equipped with standard high-field NMR spectrometers, 1-benzoselenophen-2(3H)-one provides an intrinsic ⁷⁷Se spectroscopic probe that enables real-time reaction monitoring without the need for external labels or derivatization [1]. The high sensitivity of the ⁷⁷Se chemical shift to substituent effects—established across a library of 79 substituted benzoselenophenes—allows researchers to track conversion, identify intermediates, and confirm product structures with a level of precision impossible with the sulfur analog (³³S NMR is practically inaccessible) or the oxygen analog (no NMR-active heteroatom) [1]. This capability is invaluable for optimizing synthetic routes, studying reaction mechanisms, and establishing quality control protocols for selenium-containing compound libraries.

Antioxidant Lead Compound Development and Redox Biology Research

Building on the demonstrated superiority of benzoselenophene derivatives over parent resveratrol in both cell-free (DPPH, FRAP) and cell-based (intestinal myofibroblast, osteocyte) antioxidant assays [1][2], 1-benzoselenophen-2(3H)-one serves as a versatile core scaffold for structure-activity relationship (SAR) studies in antioxidant drug discovery. The compound's higher melting point (75 °C) relative to its sulfur and oxygen analogs ensures reliable solid-phase handling during compound library synthesis [3], while the enhanced electrophilic reactivity of the selenophene ring facilitates regioselective functionalization for SAR exploration [4]. The established DFT-based understanding of Se-atom effects on phenolic O–H bond dissociation enthalpy provides a rational basis for computational guidance of derivative design [1].

Photochemical Synthesis of Dibenzo[b,f]diselenocin Ligands and Materials

Investigators targeting eight-membered diselenocin heterocycles for coordination chemistry, supramolecular assembly, or organoselenium materials can employ 1-benzoselenophen-2(3H)-one as the essential precursor [1]. Conversion to the 3-diazo derivative followed by photolysis yields the dimeric diselenocin product through a benzoselenete intermediate—a photochemical pathway that has no equivalent in sulfur or oxygen heterocycle chemistry [1]. The resulting dibenzo[b,f]diselenocin scaffold features two selenium atoms positioned for bidentate metal coordination, offering a unique ligand geometry that is inaccessible from thiophene- or furan-derived starting materials. This application scenario is particularly relevant for researchers developing novel transition metal catalysts, molecular sensors, or conductive organoselenium materials.

Application

Selection Property

Validation Focus

Dynamic diselenide polymer synthesis

Selenolactone ring-opening reactivity

Diselenide cross-link formation and polymer topology

⁷⁷Se NMR reaction monitoring

Intrinsic ⁷⁷Se spectroscopic handle

Chemical shift correlation and intermediate detection

Antioxidant scaffold optimization

Enhanced radical scavenging in DPPH/FRAP/cellular assays

ROS reduction endpoints in cell models

Photochemical diselenocin ligand synthesis

Benzoselenete dimerization pathway

Diselenocin product characterization and coordination studies

• [1] Yamazaki, S.; Kohgami, K.; Okazaki, M.; Yamabe, S.; Arai, T. Photochemical Dimerization of a Benzoselenete Derivative. J. Org. Chem., 1989, 54, 240–243. View Source
• [2] Tanini, D.; et al. Resveratrol-based benzoselenophenes with an enhanced antioxidant and chain breaking capacity. Org. Biomol. Chem., 2015, 13, 5757–5764. View Source
• [3] Domazetovic, V.; et al. Protective role of benzoselenophene derivatives of resveratrol on the induced oxidative stress in intestinal myofibroblasts and osteocytes. Chem. Biol. Interact., 2017, 275, 13–21. View Source
• [4] Baiwir, M.; Llabrés, G.; Christiaens, L.; Piette, J.-L. Selenium-77 nuclear magnetic resonance in mono- and disubstituted benzo[b]selenophenes. Magn. Reson. Chem., 1986. View Source